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Compound of Interest

Compound Name: 3-Bromo-3-ethylpentane

Cat. No.: B2441075 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-3-ethylpentane
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides essential, immediate safety and logistical

information for the proper use and disposal of 3-Bromo-3-ethylpentane (CAS No: 73908-04-

0). Adherence to these guidelines is critical for ensuring laboratory safety and operational

integrity.

Chemical Identifier:

Name: 3-Bromo-3-ethylpentane

Synonyms: triethylcarbinyl bromide

Molecular Formula: C₇H₁₅Br

Molecular Weight: 179.1 g/mol [1][2][3]

Hazard Summary: 3-Bromo-3-ethylpentane is a liquid that presents several health and

physical hazards. According to the Globally Harmonized System of Classification and Labelling

of Chemicals (GHS), its hazard statements are:

H302: Harmful if swallowed.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2441075?utm_src=pdf-interest
https://www.benchchem.com/product/b2441075?utm_src=pdf-body
https://www.benchchem.com/product/b2441075?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-3-ethylpentane
https://www.lookchem.com/404.htm
https://www.calpaclab.com/3-bromo-3-ethylpentane-min-97-1-gram/ala-b194825-1g
https://www.benchchem.com/product/b2441075?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/chemscenellcpreferredpartner/ciah98d1e8f9?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2441075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Based on information for similar brominated alkanes, it should also be treated as a flammable

liquid.[5]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

recommended PPE for handling 3-Bromo-3-ethylpentane.
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Body Part Required PPE
Specifications and Best

Practices

Eyes/Face
Safety Goggles and Face

Shield

Goggles should provide a

complete seal around the

eyes. A face shield must be

worn over goggles to protect

against splashes.

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

puncture before use. Change

gloves immediately if

contaminated.

Body Flame-retardant lab coat

A fully buttoned, long-sleeved

lab coat is required. Ensure it

is made of a material

appropriate for handling

flammable and corrosive

substances.

Respiratory Fume Hood or Respirator

All handling of 3-Bromo-3-

ethylpentane should be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

If a fume hood is not available,

a NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

Footwear Closed-toe shoes

Shoes should be made of a

non-porous material to protect

against spills.

Experimental Protocols: Safe Handling and Disposal
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A systematic approach is essential for safely handling and disposing of 3-Bromo-3-
ethylpentane.

Handling Protocol:

Pre-Experiment Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Locate the appropriate fire extinguisher (e.g., dry chemical, CO₂).

Verify that the chemical fume hood is functioning correctly.

Have a chemical spill kit readily available.

Handling the Chemical:

Ground/bond container and receiving equipment to prevent static discharge.[5]

Use only non-sparking tools.[5]

Keep away from heat, sparks, open flames, and hot surfaces.[5]

Avoid breathing vapors or mists.[5]

Avoid contact with skin and eyes.[5]

Wash hands thoroughly after handling.[5]

Disposal Plan:

Waste Collection:

Collect waste 3-Bromo-3-ethylpentane and any contaminated materials in a designated,

properly labeled hazardous waste container.

The container should be clearly labeled as "Hazardous Waste," "Flammable," and include

the full chemical name.
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Do not mix with other waste streams, especially incompatible materials.

Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition.[5]

Keep the container tightly closed when not in use.

Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and

Safety (EHS) office.

Do not pour down the drain or dispose of in regular trash.

Incompatible Materials:

Strong oxidizing agents[5]

Strong bases[5]

Metals[5]

Visualization of Safe Handling Workflow
The following diagram outlines the key steps for the safe handling and disposal of 3-Bromo-3-
ethylpentane.
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Workflow for Safe Handling of 3-Bromo-3-ethylpentane
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Caption: Safe Handling and Disposal Workflow for 3-Bromo-3-ethylpentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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